Cas no 158931-47-6 (2(5H)-Furanone,4-[(2R,3aS,3bS,5aS,9aS,9bR,11aS)-11a-[(acetyloxy)methyl]hexadecahydro-3a,6,6,9a-tetramethylphenanthro[2,1-b]furan-2-yl]-2-hydroxy-(9CI))

• Product Name: 2(5H)-Furanone,4-[(2R,3aS,3bS,5aS,9aS,9bR,11aS)-11a-[(acetyloxy)methyl]hexadecahydro-3a,6,6,9a-tetramethylphenanthro[2,1-b]furan-2-yl]-2-hydroxy-(9CI)
• CAS No: 158931-47-6
• MF: C₂₇H₄₀O₆
• MW: 460.602909088135
• CID: 198278
• Update Time: 2024-03-01

2(5H)-Furanone,4-[(2R,3aS,3bS,5aS,9aS,9bR,11aS)-11a-[(acetyloxy)methyl]hexadecahydro-3a,6,6,9a-tetramethylphenanthro[2,1-b]furan-2-yl]-2-hydroxy-(9CI) Chemical and Physical Properties

Names and Identifiers

• 2(5H)-Furanone,4-[(2R,3aS,3bS,5aS,9aS,9bR,11aS)-11a-[(acetyloxy)methyl]hexadecahydro-3a,6,6,9a-tetramethylphenanthro[2,1-b]furan-2-yl]-2-hydroxy-(9CI)
• 2(5H)-Furanone,4-[(2R,3aS,3bS,5aS,9aS,9bR,11aS)-11a-[(acetyloxy)methyl]hexadecahydro-3a,6,6,9a-tetramethylphenanthro[2,1-b]fu
• 17-Oxaandrostane, 2(5H)-furanone deriv.
• 2(5H)-Furanone,4-[(5a,16b)-18-(acetyloxy)-4,4,8-trimethyl-17-oxaandrostan-16-yl]-5-hydroxy-
• Phenanthro[2,1-b]furan, 2(5H)-furanonederiv.
• Spongianolide C
• MLS001250227
• 209167-28-2
• 154563-79-8
• SMR001216066
• 154563-80-1
• 209167-27-1

• Inchi： 1S/C27H40O6/c1-16(28)31-15-27-12-8-20-25(4)10-6-9-24(2,3)19(25)7-11-26(20,5)21(27)14-18(33-27)17-13-22(29)32-23(17)30/h13,18-21,23,30H,6-12,14-15H2,1-5H3
• InChI Key： VSNRQJCSNGQROZ-UHFFFAOYSA-N
• SMILES： C(C12CCC3C4(CCCC(C)(C)C4CCC3(C)C1CC(C1C(OC(=O)C=1)O)O2)C)OC(=O)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• XLogP3: 7.104

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Cheilanthane sesterterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesterterpenoids Cheilanthane sesterterpenoids